Phenylmethanesulfonic acid Phenylmethanesulfonic acid
Brand Name: Vulcanchem
CAS No.: 100-87-8
VCID: VC0459000
InChI: InChI=1S/C7H8O3S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,8,9,10)
SMILES: C1=CC=C(C=C1)CS(=O)(=O)O
Molecular Formula: C7H8O3S
Molecular Weight: 172.2g/mol

Phenylmethanesulfonic acid

CAS No.: 100-87-8

Main Products

VCID: VC0459000

Molecular Formula: C7H8O3S

Molecular Weight: 172.2g/mol

Phenylmethanesulfonic acid - 100-87-8

CAS No. 100-87-8
Product Name Phenylmethanesulfonic acid
Molecular Formula C7H8O3S
Molecular Weight 172.2g/mol
IUPAC Name phenylmethanesulfonic acid
Standard InChI InChI=1S/C7H8O3S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,8,9,10)
Standard InChIKey NIXKBAZVOQAHGC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CS(=O)(=O)O
Canonical SMILES C1=CC=C(C=C1)CS(=O)(=O)O
Related CAS 57267-76-2 (hydrochloride salt)
Shelf Life TSA-94/30 WAS STABLE AGAINST CRYSTALLIZATION BELOW 50 °C
Synonyms Benzenemethanesulfonic acid; benzylsulfonic acid,phenylmethanesulfonic acid,phenylmethanesulfonic acid, sodium salt
Reference 1: Sevrioukova I. Interaction of Human Drug-Metabolizing CYP3A4 with Small



Inhibitory Molecules. Biochemistry. 2019 Feb 19;58(7):930-939. doi:



10.1021/acs.biochem.8b01221. Epub 2019 Jan 24. PubMed PMID: 30676743; PubMed



Central PMCID: PMC6448587.











2: Siewiński M, Kuropatwa M, Szewczuk A. Phenylalkylsulfonyl derivatives as



covalent inhibitors of penicillin amidase. Hoppe Seylers Z Physiol Chem. 1984



Aug;365(8):829-37. PubMed PMID: 6386649.











3: Ball JC, Vander Jagt DL. S-2-hydroxyacylglutathione hydrolase (glyoxalase II):



active-site mapping of a nonserine thiolesterase. Biochemistry. 1981 Feb



17;20(4):899-905. PubMed PMID: 7213621.











4: Wong SC, Green GD, Shaw E. Inactivation of trypsin-like proteases by



sulfonylation. Variation of positively charged group and inhibitor length. J Med



Chem. 1978 May;21(5):456-9. PubMed PMID: 660589.
PubChem Compound 7532
Last Modified Nov 11 2021
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